Cas no 110520-17-7 (Phenanthro[9,10-g]isoquinoline(9CI))

• Product Name: Phenanthro[9,10-g]isoquinoline(9CI)
• CAS No: 110520-17-7
• MF: C₂₁H₁₃N
• MW: 279.334625005722
• CID: 196553
• PubChem ID: 135719
• Update Time: 2025-04-19

Phenanthro[9,10-g]isoquinoline(9CI) Chemical and Physical Properties

Names and Identifiers

• Phenanthro[9,10-g]isoquinoline(9CI)
• phenanthro[9,10-g]isoquinoline
• DTXSID90149270
• AKOS015905644
• phenanthro [9,10-g]isoquinoline
• phenanthro[9,10-g]isochinolin
• Phenanthro(9,10-g)isoquinoline
• UNII-EPD52QR7ZA
• EPD52QR7ZA
• 110520-17-7
• CCRIS 2874

• Inchi： 1S/C21H13N/c1-3-7-18-16(5-1)17-6-2-4-8-19(17)21-12-15-13-22-10-9-14(15)11-20(18)21/h1-13H
• InChI Key： SOXFSTWNHNPRCA-UHFFFAOYSA-N
• SMILES： N1C=CC2C(C=1)=CC1C3C=CC=CC=3C3C=CC=CC=3C=1C=2

Computed Properties

• Exact Mass: 279.10489
• Monoisotopic Mass: 279.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Density: 1.274
• Boiling Point: 550.7°Cat760mmHg
• Flash Point: 251.8°C
• Refractive Index: 1.823
• PSA: 12.89
• LogP: 5.69440